
A Guide to the Spectroscopic Characterization
of 4-Methoxyphenyl 4-hydroxybenzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-Methoxyphenyl 4-

hydroxybenzoate

Cat. No.: B1582049 Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for 4-
Methoxyphenyl 4-hydroxybenzoate (CAS 50687-62-2), a key aromatic ester. Designed for

researchers and professionals in drug development and materials science, this document

synthesizes foundational principles with practical, field-proven insights to facilitate the

unambiguous identification and characterization of this compound.

Molecular Structure and Spectroscopic Overview
4-Methoxyphenyl 4-hydroxybenzoate is comprised of two key moieties: a 4-hydroxybenzoyl

group and a 4-methoxyphenyl group linked by an ester functional group. This structure

presents distinct features that are readily elucidated by a combination of spectroscopic

techniques. The structural integrity and purity of a sample are paramount, and the methods

described herein form a self-validating system for its confirmation.

The molecular formula is C₁₄H₁₂O₄, corresponding to a molecular weight of 244.24 g/mol .[1][2]

The following diagram illustrates the molecular structure with atomic numbering used for

subsequent spectral assignments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 4-HYDROXYBENZOIC ACID 4-METHOXYPHENYL ESTER CAS#: 50687-62-2
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To cite this document: BenchChem. [A Guide to the Spectroscopic Characterization of 4-
Methoxyphenyl 4-hydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582049#4-methoxyphenyl-4-hydroxybenzoate-
spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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